n-{3-[4-(5-Methyl-furan-2-yl)-imidazol-1-yl]-phenyl}-acetamide

• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol
• IUPAC Name: N-[3-[4-(5-methylfuran-2-yl)imidazol-1-yl]phenyl]acetamide
• InChI: InChI=1S/C16H15N3O2/c1-11-6-7-16(21-11)15-9-19(10-17-15)14-5-3-4-13(8-14)18-12(2)20/h3-10H,1-2H3,(H,18,20)
• InChI Key: FHMGJGQVPAMIHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CN(C=N2)C3=CC=CC(=C3)NC(=O)C

Description

N-{3-[4-(5-Methyl-furan-2-yl)-imidazol-1-yl]-phenyl}-acetamide is a useful research compound. Its molecular formula is C16H15N3O2 and its molecular weight is 281.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of 12 (140 mg; 0.5 mmol), 5-methylfuran-2-boronic acid (88.1 mg; 0.7 mmol), Cs2CO3 (179 mg, 0.55 mmol) and propane-1,3-diol (53 mg; 1.4 mmol) in CH3CN (4 mL) was purged with argon and Cl2Pd(PPh3)2 (7 mg; 2 mol %) was added. The mixture was heated in EmrysOptimiser (170° C., 15 min). The reaction mixture was filtered hot through a fritte and the precipitate was extracted with hot CH3CN (8 mL), which was filtered through the same fritte and pooled with the first fraction. The yellow solution was evaporated to dryness and redissolved in 1 mL CH3CN which was purified by preparative LC-MS to give pure title compound 16 mg (11%). HRMS (ESI+): m/z=281.3135 [M+H]